2-Benzothiazolebutanol

• Molecular Formula: C11H13NOS
• Molecular Weight: 207.29 g/mol
• IUPAC Name: 4-(1,3-benzothiazol-2-yl)butan-1-ol
• InChI: InChI=1S/C11H13NOS/c13-8-4-3-7-11-12-9-5-1-2-6-10(9)14-11/h1-2,5-6,13H,3-4,7-8H2
• InChI Key: ZHJDQVQHQAUUKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)CCCCO
• CAS No.: 58046-80-3

Description

2-Benzothiazolebutanol is a chemical compound that belongs to the benzothiazole family. Benzothiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in their ring structure. These compounds are known for their diverse biological activities and are widely used in medicinal chemistry, agriculture, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Benzothiazolebutanol typically involves the condensation of 2-aminobenzenethiol with butanal under acidic or basic conditions. The reaction proceeds through the formation of an intermediate Schiff base, which then cyclizes to form the benzothiazole ring. The reaction conditions often include the use of solvents like ethanol or methanol and catalysts such as hydrochloric acid or sodium hydroxide .

Industrial Production Methods: Industrial production of this compound may involve continuous flow synthesis techniques to enhance yield and purity. The use of advanced catalysts and optimized reaction conditions can significantly improve the efficiency of the process .

Chemical Reactions Analysis

Types of Reactions: 2-Benzothiazolebutanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or amine derivatives using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can introduce various functional groups into the benzothiazole ring, enhancing its biological activity.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenated reagents, nucleophiles like amines or thiols.

Major Products Formed:

Oxidation: Sulfoxides, sulfones.

Reduction: Thiols, amines.

Substitution: Functionalized benzothiazole derivatives.

Scientific Research Applications

2-Benzothiazolebutanol has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules with potential pharmaceutical applications.

Biology: Investigated for its antimicrobial and antifungal properties.

Medicine: Explored for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Industry: Utilized in the production of dyes, pigments, and other materials with specific electronic properties

Mechanism of Action

The mechanism of action of 2-Benzothiazolebutanol involves its interaction with various molecular targets and pathways:

Enzyme Inhibition: The compound can inhibit enzymes such as tyrosinase and acetylcholinesterase, which are involved in melanin production and neurotransmission, respectively.

Pathway Modulation: It can modulate signaling pathways like the MAPK/ERK pathway, leading to the inhibition of cancer cell growth and proliferation.

Similar Compounds:

2-Aminobenzothiazole: Known for its antimicrobial and anticancer properties.

2-Mercaptobenzothiazole: Widely used as a vulcanization accelerator in the rubber industry.

2-Phenylbenzothiazole: Investigated for its potential as a fluorescent probe and anticancer agent

Uniqueness: this compound stands out due to its unique combination of a benzothiazole ring and a butanol side chain, which enhances its solubility and bioavailability.